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Introduction

Penicillin V B-Sulfoxide-d3 is a deuterated, stable isotope-labeled derivative of Penicillin V
sulfoxide. Stable isotope-labeled compounds are critical tools in drug development and various
fields of scientific research, particularly in quantitative analysis using mass spectrometry. The
incorporation of deuterium atoms results in a compound with a higher molecular weight than its
non-labeled counterpart, while retaining nearly identical chemical and physical properties. This
makes Penicillin V -Sulfoxide-d3 an excellent internal standard for liquid chromatography-
mass spectrometry (LC-MS) based assays, allowing for precise and accurate quantification of
Penicillin V and its metabolites in complex biological matrices. This guide provides a
comprehensive overview of the technical data, experimental protocols, and relevant biological
pathways associated with Penicillin V and its sulfoxide derivative.

Physicochemical Properties

The fundamental properties of Penicillin V 3-Sulfoxide-d3 and its non-deuterated analog are
summarized below for comparative analysis.
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Property Penicillin V B-Sulfoxide-d3  Penicillin V B-Sulfoxide
CAS Number 148680-07-3 33069-21-5[1]

Molecular Formula C16H15D3N206S[2] C16H18N206S[1]

Molecular Weight 369.41 g/mol [2] 366.39 g/mol [3]

(2S,4S,5R,6R)-3,3-dimethyl-
4,7-dioxo-6-[(2-
phenoxyacetyl)amino]-4A\4-
thia-1-
azabicyclo[3.2.0]heptane-2-

(2S,3S,5R,6R)-3-methyl-3-
(methyl-d3)-7-oxo-6-[(2-

IUPAC Name phenoxyacetyl)amino]-4-thia-1-
azabicyclo[3.2.0]heptane-2-

carboxylic acid 4-oxide[4] . .
carboxylic acid[1]

Appearance Light Brown Solid[2] Data not available

Melting Point >128°C (decomposes)[2] Data not available

N Slightly soluble in DMSO and )
Solubility Data not available
Methanol[2]

DNPOVSLINLLGMA- DNPOVSLINLLGMA-

InChl Ke
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Synthesis
General Synthesis of Penicillin V B-Sulfoxide

A specific protocol for the synthesis of the deuterated Penicillin V (3-Sulfoxide-d3 is not readily
available in the public domain. However, a general method for the oxidation of Penicillin V to its
B-sulfoxide is described in the literature. This process can be adapted for the synthesis of the
deuterated analog by starting with deuterated Penicillin V.

Experimental Protocol (Adapted from Patent WO1985003294A1)[5]
This process involves the oxidation of Penicillin V in a two-phase liquid system.
e Reactants:

o Penicillin V (or deuterated Penicillin V)
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o Hydrogen peroxide (20-50% w/v aqueous solution)

o A water-immiscible organic solvent (e.g., chlorinated hydrocarbons, esters, ketones) that
dissolves Penicillin V but has lower solubility for the sulfoxide product.

e Procedure:

o Prepare a concentrated solution of Penicillin V (35-120% w/v) in the chosen organic
solvent.

o Combine the organic solution with the hydrogen peroxide solution. The molar ratio of H202
to Penicillin V should be between 1.5:1 and 7:1.

o The reaction proceeds without the need for an organic acid promoter.

o As the oxidation occurs, the Penicillin V 3-sulfoxide, being less soluble, crystallizes out of
the two-phase system.

o The crystallized product can be collected by filtration.

This method is reported to produce Penicillin V -sulfoxide in high purity and yield.
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Caption: Synthesis workflow for Penicillin V 3-Sulfoxide.

Analytical Applications
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Penicillin V 3-Sulfoxide-d3 is primarily designed for use as an internal standard in quantitative
analytical methods, most notably in Liquid Chromatography-Tandem Mass Spectrometry (LC-
MS/MS).

Use as an Internal Standard in LC-MS/MS

The use of a stable isotope-labeled internal standard is the gold standard in quantitative mass
spectrometry. It corrects for variations in sample preparation, matrix effects (ion suppression or
enhancement), and instrument response.

General Experimental Protocol for Quantification of Penicillin V in Biological Matrices

This protocol is a generalized procedure and should be optimized for specific matrices and
instrumentation.

e Sample Preparation:

o To a known volume or weight of the biological sample (e.g., plasma, urine, tissue
homogenate), add a precise amount of Penicillin V (-Sulfoxide-d3 solution of known
concentration.

o Perform protein precipitation by adding a cold organic solvent such as acetonitrile or
methanol.

o Vortex the mixture and centrifuge to pellet the precipitated proteins.

o The supernatant can be further cleaned up using solid-phase extraction (SPE) or directly
diluted for analysis.

e Liquid Chromatography (LC):

[e]

Column: A C18 reversed-phase column is typically used.

o

Mobile Phase: A gradient of water and an organic solvent (acetonitrile or methanol), both
containing a small amount of an additive like formic acid or ammonium acetate to improve
peak shape and ionization.

[e]

Flow Rate: Dependent on the column dimensions, typically in the range of 0.2-0.5 mL/min.
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o Injection Volume: Typically 5-20 pL.
o Tandem Mass Spectrometry (MS/MS):
o lonization: Electrospray ionization (ESI) in positive or negative mode.

o Detection: Multiple Reaction Monitoring (MRM) is used for its high selectivity and
sensitivity. Specific precursor-to-product ion transitions for both the analyte (Penicillin V)
and the internal standard (Penicillin V 3-Sulfoxide-d3) are monitored.

Analyte Precursor lon (m/z) Product lon (m/z)
Penicillin V To be determined empirically To be determined empirically
Penicillin V B-Sulfoxide-d3 To be determined empirically To be determined empirically

» Quantification: The concentration of Penicillin V in the sample is determined by comparing
the peak area ratio of the analyte to the internal standard against a calibration curve
prepared with known concentrations of Penicillin V and a constant concentration of the
internal standard.
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Caption: LC-MS/MS analytical workflow using an internal standard.
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Biological Context: Penicillin V Action and
Metabolism

While Penicillin V B-Sulfoxide-d3 is a synthetic molecule for analytical use, its parent
compounds are biologically significant.

Mechanism of Action of Penicillin V

Penicillin V, like other penicillin antibiotics, exerts its antibacterial effect by inhibiting the
synthesis of the bacterial cell wall.

o Target: Penicillin-Binding Proteins (PBPs), which are bacterial enzymes responsible for the
cross-linking of peptidoglycan chains.

¢ Action: The strained B-lactam ring of penicillin covalently binds to the active site of PBPs,
irreversibly inactivating them.

o Result: The inhibition of peptidoglycan synthesis weakens the bacterial cell wall, leading to
cell lysis and bacterial death, especially in growing bacteria.

Penicillin-Binding | Catalyzes _ | Peptidoglycan

Inhibits Proteins (PBPs) Cross-linking .
Bacterial Cell Wall | Disruption Cell Lysis &
m/ Synthesis Vel @l vl Bacterial Death

Click to download full resolution via product page
Caption: Mechanism of action of Penicillin V.

Metabolism and Degradation of Penicillin V

Penicillin V can be metabolized or degraded into several products, with the sulfoxide being one
of them. The [-lactam ring is susceptible to hydrolysis, which inactivates the antibiotic.

o Hydrolysis: The most common degradation pathway is the hydrolysis of the 3-lactam ring to
form the inactive penicilloic acid.
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o Oxidation: Penicillin V can be oxidized to form Penicillin V sulfoxide. This can occur
metabolically or as a result of chemical degradation.
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Caption: Simplified degradation pathways of Penicillin V.

Safety and Handling

While a specific Material Safety Data Sheet (MSDS) for Penicillin V B-Sulfoxide-d3 is not widely
available, the handling precautions should be based on those for Penicillin V and its
derivatives.

o General Handling: Use in a well-ventilated area. Avoid breathing dust. Avoid contact with skin
and eyes. Wear appropriate personal protective equipment (PPE), including gloves, lab coat,
and safety glasses.

« Allergenicity: Penicillins are known sensitizers and can cause allergic reactions upon
inhalation or skin contact in susceptible individuals.

o Storage: Store in a tightly sealed container in a cool, dry place, protected from light. For
long-term storage, refrigeration is recommended.

Conclusion

Penicillin V B-Sulfoxide-d3 is a valuable tool for researchers in drug metabolism,
pharmacokinetics, and clinical diagnostics. Its utility as an internal standard in LC-MS/MS
methods allows for the reliable quantification of Penicillin V and its metabolites, contributing to
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a better understanding of the behavior of this important antibiotic in biological systems. This
guide provides the foundational technical information to facilitate its effective use in a research
setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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